Cas no 39184-60-6 ([(z)-(1-azido-3,3-dimethylbutan-2-ylidene)amino] N-methylcarbamate)

• Product Name: [(z)-(1-azido-3,3-dimethylbutan-2-ylidene)amino] N-methylcarbamate
• CAS No: 39184-60-6
• MF: C₈H₁₅N₅O₂
• MW: 213.237000703812
• CID: 1498223
• PubChem ID: 13180088
• Update Time: 2025-04-21

[(z)-(1-azido-3,3-dimethylbutan-2-ylidene)amino] N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• [(z)-(1-azido-3,3-dimethylbutan-2-ylidene)amino] N-methylcarbamate
• NSC306492
• NSC-306492
• 2-Butanone,3-dimethyl-, O-[(methylamino)carbonyl]oxime
• NSC306492; NSC-306492; 2-Butanone,3-dimethyl-, O-[(methylamino)carbonyl]oxime;
• 39184-60-6

• Inchi： 1S/C8H15N5O2/c1-8(2,3)6(5-11-13-9)12-15-7(14)10-4/h5H2,1-4H3,(H,10,14)/b12-6+
• InChI Key： GDAKZNTVUKYZMA-WUXMJOGZSA-N
• SMILES： O(C(NC)=O)/N=C(\CN=[N+]=[N-])/C(C)(C)C

Computed Properties

• Exact Mass: 213.12275
• Monoisotopic Mass: 213.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 99.45
• LogP: 1.89846

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oxime carbamates